Cas no 332363-16-3 (3-Amino-benzenepropanamine)

3-Amino-benzenepropanamine structure

3-Amino-benzenepropanamine structure

Product Name:3-Amino-benzenepropanamine

CAS No:332363-16-3

Molecular Formula:C₉H₁₄N₂

Molecular Weight:150.22086

MDL:MFCD07644610

CID:858716

PubChem ID:21646698

3-Amino-benzenepropanamine Properties

Names and Identifiers

- 3-Amino-benzenepropanamine
- 3-(3-aminopropyl)aniline
- MDL： MFCD07644610
- InChIKey： LPCINXWHNYBINL-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H14N2/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7H,2,4,6,10-11H2
- SMILES： C1=CC(=CC(=C1)N)CCCN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Heavy Atom Count: 11

3-Amino-benzenepropanamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00CPDL-250mg	Benzenepropanamine, 3-amino- (9CI)	332363-16-3	97%	250mg	$120.00	2024-05-05
A2B Chem LLC	AF91961-50mg	Benzenepropanamine, 3-amino- (9CI)	332363-16-3	95%	50mg	$147.00	2024-04-20
Aaron	AR00CPLX-250mg	Benzenepropanamine, 3-amino- (9CI)	332363-16-3	97%	250mg	$128.00	2025-01-24
Enamine	EN300-306376-0.05g	3-(3-aminopropyl)aniline	332363-16-3	95%	0.05g	$106.0	2023-09-05
TRC	A591513-10mg	3-Amino-benzenepropanamine	332363-16-3		10mg	$ 70.00	2022-06-08

3-Amino-benzenepropanamine Related Literature

1. Determination of modifications in rat liver due to phthalate uptake by SAM, RS, and ICP-OES

Bukem Tanoren,Ugur Parlatan,Melita Parlak,Berzem Selcuk,Fatma Ates Alkan,Nural Pastaci Ozsobaci,Gurcan Albeniz,Leyla Turker Sener,Isil Albeniz,Mehmet Burcin Unlu Anal. Methods, 2021,13, 2926-2935
2. Anaerobic oxidation of aldehydes to carboxylic acids under hydrothermal conditions†

Yiju Liao,Alexandria Aspin,Ziming Yang RSC Adv., 2022,12, 1738-1741
3. Kinetic studies on the formation of various II–VI semiconductor nanocrystals and synthesis of gradient alloy quantum dots emitting in the entire visible range†

Junsang Cho,Yun Ku Jung,Jin-Kyu Lee J. Mater. Chem., 2012,22, 10827-10833
4. Hollow nanoshell of layered double hydroxide†

Liang Li,Renzhi Ma,Nobuo Iyi,Yasuo Ebina,Kazunori Takada,Takayoshi Sasaki Chem. Commun., 2006, 3125-3127
5. Targeting cell surface glycans with lectin-coated fluorescent nanodiamonds†

Mina Ghanimi Fard,Zahra Khabir,Philipp Reineck,Nicole M. Cordina,Hiroshi Abe,Takeshi Ohshima,Sagar Dalal,Brant C. Gibson,Lindsay M. Parker Nanoscale Adv., 2022,4, 1551-1564
6. Tandem addition/cyclization for synthesis of 2-aroyl benzofurans and 2-aroyl indoles by carbopalladation of nitriles†

Julin Gong,Kun Hu,Yinlin Shao,Renhao Li,Yetong Zhang,Maolin Hu,Jiuxi Chen Org. Biomol. Chem., 2020,18, 488-494
7. Front cover

Mater. Adv., 2023,4, 4979-4979
8. Application of modulation excitation-phase sensitive detection-DRIFTS for in situ/operando characterization of heterogeneous catalysts†

Hongda Zhu React. Chem. Eng., 2019,4, 862-883
9. The role of ligands in the mechanical properties of Langmuir nanoparticle films†

Sean D. Griesemer,Siheng Sean You,Pongsakorn Kanjanaboos,Melanie Calabro Soft Matter, 2017,13, 3125-3133
10. Front cover

J. Mater. Chem. C, 2017,5, 1557-1558

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

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